Cambinol

• CAS No.: 14513-15-6
• Product Name: Cambinol
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 5-[(2-hydroxynaphthalen-1-yl)methyl]-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one
• Standard InChI: InChI=1S/C21H16N2O2S/c24-18-11-10-13-6-4-5-9-15(13)16(18)12-17-19(14-7-2-1-3-8-14)22-21(26)23-20(17)25/h1-11,24H,12H2,(H2,22,23,25,26)
• Standard InChIKey: RVNSQVIUFZVNAU-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(C(=O)N=C(N2)S)CC3=C(C=CC4=CC=CC=C43)O
• SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)CC3=C(C=CC4=CC=CC=C43)O
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)CC3=C(C=CC4=CC=CC=C43)O
• Appearance: Solid powder
• Description: Cambinol is a SIRT inhibitor. It inhibits expression of pro-inflammatory cytokines, improves survival in models of endotoxic shock and septic shock, and prevents proliferation and increases differentiation and senescence in hepatocellular carcinoma cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SIRT 1/2 inhibitor IV; NSC112546; NSC-112546; NSC 112546; SIRT1 Inhibitor II; SIRT2 Inhibitor VI
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• PubChem Compound: 3246390
• Last Modified: Nov 11 2021